Cas no 1806964-34-0 (5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine
• CAS No: 1806964-34-0
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4806534
• Update Time: 2025-10-21

5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine

• Inchi： 1S/C7H6F3NO/c1-3-4(6(8)9)2-11-7(10)5(3)12/h2,6,12H,1H3
• InChI Key： VNOIZPKRFIPFSC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1C)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine

Comprehensive Overview of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine (CAS No. 1806964-34-0)

5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine (CAS No. 1806964-34-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of difluoromethyl, fluoro, and hydroxy functional groups, exhibits remarkable potential in drug discovery and crop protection applications. Its molecular formula, C₇H₆F₃NO, and precise structural features make it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes such as kinases and dehydrogenases. The compound's pyridine core and fluorine substitutions contribute to its ability to modulate biological pathways, making it a hotspot for medicinal chemistry studies.

The agrochemical industry also explores 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine for developing next-generation pesticides and herbicides. Its difluoromethyl group is known to enhance lipophilicity, improving membrane permeability in plant systems. This aligns with the growing trend of sustainable agriculture, where efficient and low-toxicity compounds are prioritized. Searches for "fluorinated agrochemicals" and "pyridine-based pesticides" have spiked, reflecting the compound's relevance in addressing global food security challenges.

From a synthetic chemistry perspective, CAS No. 1806964-34-0 is often discussed in the context of regioselective fluorination and heterocyclic functionalization. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to optimize its production. These methods align with the pharmaceutical industry's push toward green chemistry, reducing waste and energy consumption. Queries such as "how to synthesize fluorinated pyridines" and "applications of difluoromethyl groups" frequently appear in academic and industrial forums.

Analytical characterization of 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. Its spectral data is critical for quality control in large-scale manufacturing. The compound's stability under various pH conditions and thermal profiles is also a subject of ongoing research, particularly for formulation scientists working on drug delivery systems.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-hydroxy-4-methylpyridine (CAS No. 1806964-34-0) represents a versatile scaffold with dual applications in pharmaceuticals and agrochemicals. Its fluorine-rich structure and bioactive potential position it at the forefront of innovation, addressing key challenges in human health and agricultural productivity. As interest in fluorine chemistry grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.